Ethyl 2-chloro-4,6-dimethylpyrimidine-5-carboxylate

• IUPAC Name: ethyl 2-chloro-4,6-dimethylpyrimidine-5-carboxylate
• InChI: InChI=1S/C9H11ClN2O2/c1-4-14-8(13)7-5(2)11-9(10)12-6(7)3/h4H2,1-3H3
• InChI Key: QWWCHVHQVYFMJU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(N=C1C)Cl)C
• Molecular Formula: C9H11ClN2O2
• Molecular Weight: 214.65 g/mol

Description

Ethyl 2-chloro-4,6-dimethylpyrimidine-5-carboxylate is an active pharmaceutical intermediate.

Molecular Structure Analysis

The molecular weight of Ethyl 2-chloro-4,6-dimethylpyrimidine-5-carboxylate is 214.65. The IUPAC name is ethyl 2-chloro-4,6-dimethyl-5-pyrimidinecarboxylate. The InChI code is 1S/C9H11ClN2O2/c1-4-14-8(13)7-5(2)11-9(10)12-6(7)3/h4H2,1-3H3.

Physical And Chemical Properties Analysis

Ethyl 2-chloro-4,6-dimethylpyrimidine-5-carboxylate is slightly soluble in water. It is stored in a refrigerator and shipped at room temperature. It is available in solid or liquid form.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". The hazard statements include H302, H315, H319, H335. The precautionary statements include P261, P305, P338, P351.

Synthesis routes and methods

Procedure details

Phosphorus oxychloride (2.8 ml, 30 mmol) was added to a mixture of 6a (1.47 g, 7.5 mmol), benzyltriethylammonium chloride (1.71 g, 7.5 mmol) and N,N-dimethylaniline (1.82 g, 15 mmol) in acetonitrile (30 ml). The mixture was reflux for 5 hours. The mixture was poured into ice water and neutralized with NaHCO3. The solution was extracted with ethyl acetate. The organic layer washed with brine, dried over MgSO4, concentrated and chromatographed to obtain 6b, (1.02 g, 4.75 mmol, 63%).